![molecular formula C27H20O B2514298 2-Methyl-3,4,6-triphenyl-1-benzofuran CAS No. 197359-75-4](/img/structure/B2514298.png)
2-Methyl-3,4,6-triphenyl-1-benzofuran
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Overview
Description
2-Methyl-3,4,6-triphenyl-1-benzofuran, also known as MTTP, is a synthetic compound that belongs to the family of benzofurans. This molecule has gained significant attention in the scientific community due to its unique properties, such as its ability to act as a fluorescent probe for biological molecules. MTTP has been synthesized using various methods, and its applications in scientific research are diverse.
Mechanism of Action
2-Methyl-3,4,6-triphenyl-1-benzofuran acts as a fluorescent probe by undergoing a photoinduced electron transfer (PET) process. In the absence of a biological molecule, this compound emits fluorescence at a wavelength of 560 nm. However, when this compound is bound to a biological molecule, the PET process is disrupted, resulting in a shift in the emission wavelength. The degree of shift in the emission wavelength depends on the nature of the biological molecule and the binding affinity of this compound.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not interfere with cellular processes. It has been used to study the localization and dynamics of biomolecules in living cells without affecting their function. This compound has also been used to study the interaction of drugs with proteins and to monitor the activity of enzymes.
Advantages and Limitations for Lab Experiments
2-Methyl-3,4,6-triphenyl-1-benzofuran has several advantages for lab experiments, such as its high sensitivity, selectivity, and compatibility with living cells. It can be used to study the structure and function of biomolecules in real-time, without the need for labeling or genetic modification. However, this compound has some limitations, such as its limited solubility in aqueous solutions and its sensitivity to environmental factors, such as pH and temperature.
Future Directions
2-Methyl-3,4,6-triphenyl-1-benzofuran has great potential for future applications in scientific research. One possible direction is the development of this compound-based sensors for detecting specific biomolecules in complex biological environments. Another direction is the use of this compound as a tool for drug discovery, by screening large libraries of compounds for their ability to interact with specific proteins. Additionally, this compound can be used to study the dynamics of biological processes, such as protein folding and unfolding, and the formation of protein complexes.
Synthesis Methods
2-Methyl-3,4,6-triphenyl-1-benzofuran can be synthesized using several methods, including the Suzuki-Miyaura coupling reaction, the Heck reaction, and the Wittig reaction. The Suzuki-Miyaura coupling reaction involves the reaction of a boronic acid derivative and an aryl halide in the presence of a palladium catalyst. The Heck reaction involves the reaction of an aryl halide and an alkene in the presence of a palladium catalyst. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium ylide to form an alkene. These methods have been used to synthesize this compound with high yields and purity.
Scientific Research Applications
2-Methyl-3,4,6-triphenyl-1-benzofuran has been widely used as a fluorescent probe for biological molecules, such as proteins, nucleic acids, and lipids. It has been used to study protein-protein interactions, DNA-protein interactions, and lipid-protein interactions. This compound has also been used to study the structure and function of biomolecules in living cells. Furthermore, this compound has been used as a sensor for detecting metal ions and as a catalyst for organic reactions.
properties
IUPAC Name |
2-methyl-3,4,6-triphenyl-1-benzofuran |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20O/c1-19-26(22-15-9-4-10-16-22)27-24(21-13-7-3-8-14-21)17-23(18-25(27)28-19)20-11-5-2-6-12-20/h2-18H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUBUNTLGNZAYHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C(C=C2O1)C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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